Cas no 672310-15-5 ((9H-fluoren-9-yl)methyl N-(piperidin-2-yl)methylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(piperidin-2-yl)methylcarbamate
• CAS No: 672310-15-5
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• MDL: MFCD03001744
• CID: 965603
• PubChem ID: 2759175
• Update Time: 2025-11-02

(9H-fluoren-9-yl)methyl N-(piperidin-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• (9H-Fluoren-9-yl)methyl (piperidin-2-ylmethyl)carbamate
• 2-N-Fmoc-aminomethyl piperidine
• (9H-fluoren-9-yl)methyl N-(piperidin-2-yl)methylcarbamate
• (9H-fluoren-9-yl)methyl piperidin-2-ylmethylcarbamate;2-N-FMOC-AMINOMETHYL PIPERIDINE
• AS-37424
• EN300-204050
• Piperidin-2-ylmethyl-carbamic acid 9H-fluoren-9-ylmethyl ester
• (9H-FLUOREN-9-YL)METHYL N-[(PIPERIDIN-2-YL)METHYL]CARBAMATE
• Q-102122
• AKOS015855349
• MFCD03001744
• 9H-fluoren-9-ylmethyl N-(piperidin-2-ylmethyl)carbamate
• DTXSID60374673
• FT-0659344
• (9H-Fluoren-9-yl)methyl(piperidin-2-ylmethyl)carbamate
• 2-N-Fmoc-aminomethylpiperidine
• CS-0172713
• AB12889
• 672310-15-5
• A9022

• MDL： MFCD03001744
• Inchi： 1S/C21H24N2O2/c24-21(23-13-15-7-5-6-12-22-15)25-14-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-4,8-11,15,20,22H,5-7,12-14H2,(H,23,24)
• InChI Key： FJMWJNIFDZWLIV-UHFFFAOYSA-N
• SMILES： O(C(NCC1CCCCN1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 336.184
• Monoisotopic Mass: 336.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.147
• Boiling Point: 530.5°C at 760 mmHg
• Flash Point: 274.6°C
• Refractive Index: 1.579

(9H-fluoren-9-yl)methyl N-(piperidin-2-yl)methylcarbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on (9H-fluoren-9-yl)methyl N-(piperidin-2-yl)methylcarbamate

Recent Advances in the Study of (9H-fluoren-9-yl)methyl N-(piperidin-2-yl)methylcarbamate (CAS: 672310-15-5): A Comprehensive Research Brief

The compound (9H-fluoren-9-yl)methyl N-(piperidin-2-yl)methylcarbamate (CAS: 672310-15-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethyl and piperidinylmethyl carbamate structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for (9H-fluoren-9-yl)methyl N-(piperidin-2-yl)methylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes solid-phase peptide synthesis (SPPS) techniques. This approach not only improves the efficiency of production but also enhances the purity of the final product, which is critical for pharmaceutical applications. The study also highlighted the compound's stability under various physiological conditions, suggesting its suitability for further drug development.

In terms of biological activity, recent investigations have explored the compound's interaction with central nervous system (CNS) targets. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that (9H-fluoren-9-yl)methyl N-(piperidin-2-yl)methylcarbamate exhibits moderate affinity for sigma-1 and sigma-2 receptors, which are implicated in neurodegenerative diseases and cancer. These findings open new avenues for the development of sigma receptor modulators, potentially leading to novel therapeutics for conditions such as Alzheimer's disease and certain types of cancer.

Another significant development is the exploration of this compound as a protecting group in peptide synthesis. Researchers have demonstrated its utility in the selective protection of amine functionalities, particularly in the synthesis of complex peptides with multiple reactive sites. A 2022 paper in Tetrahedron Letters showcased its effectiveness in preventing unwanted side reactions during peptide elongation, thereby improving the overall yield and purity of the target peptides. This application is particularly relevant in the production of peptide-based drugs, where precision and efficiency are paramount.

Furthermore, computational studies have provided insights into the molecular interactions of (9H-fluoren-9-yl)methyl N-(piperidin-2-yl)methylcarbamate with biological targets. Molecular docking simulations, as described in a 2023 publication in the Journal of Chemical Information and Modeling, revealed favorable binding energies with several enzymes involved in inflammatory pathways. These findings suggest potential anti-inflammatory applications, although further in vitro and in vivo studies are required to validate these predictions.

In conclusion, (9H-fluoren-9-yl)methyl N-(piperidin-2-yl)methylcarbamate (CAS: 672310-15-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug discovery, with recent studies highlighting its potential in CNS targeting, peptide synthesis, and anti-inflammatory therapy. Continued research in this area is expected to uncover additional therapeutic opportunities and further elucidate the compound's mechanisms of action. The integration of synthetic, biological, and computational approaches will be crucial in advancing our understanding and utilization of this molecule in the coming years.